Cas no 142254-61-3 (1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester
• CAS No: 142254-61-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 3735306
• PubChem ID: 53955782
• Update Time: 2025-05-21

1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester
• SCHEMBL9697570
• tert-butyl 3-(3-oxobutyl)pyrrolidine-1-carboxylate
• 142254-61-3
• EN300-797130

• Inchi： 1S/C13H23NO3/c1-10(15)5-6-11-7-8-14(9-11)12(16)17-13(2,3)4/h11H,5-9H2,1-4H3
• InChI Key： JHOCWUZUGLKYLR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCC(=O)C)C1

Computed Properties

• Exact Mass: 241.16779360Da
• Monoisotopic Mass: 241.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester

Research Briefing on 1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 142254-61-3)

1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 142254-61-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as an intermediate in organic synthesis, has recently garnered attention due to its potential applications in drug discovery and development. The tert-butyl ester group in its structure enhances its stability, making it a valuable building block for more complex molecules.

Recent studies have focused on the synthesis and functionalization of this compound to explore its utility in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel pyrrolidine-based inhibitors targeting proteases involved in inflammatory diseases. The study demonstrated that derivatives of 142254-61-3 exhibited promising inhibitory activity against key enzymes, suggesting its potential as a scaffold for anti-inflammatory drugs.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's application in peptide mimetics. The tert-butyl ester moiety was found to improve the pharmacokinetic properties of peptide analogs, enhancing their metabolic stability and bioavailability. This finding opens new avenues for designing peptide-based therapeutics with improved efficacy.

In addition to its pharmaceutical applications, 142254-61-3 has also been explored in chemical biology for labeling and probing biological systems. A recent preprint on ChemRxiv detailed its use as a reactive handle for bioconjugation, enabling the site-specific modification of proteins and nucleic acids. This approach has potential implications for developing targeted therapies and diagnostic tools.

Despite these advancements, challenges remain in optimizing the synthetic routes for 142254-61-3 to ensure scalability and cost-effectiveness. Current methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems. Collaborative efforts between academia and industry are expected to address these limitations in the near future.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-(3-oxobutyl)-, 1,1-dimethylethyl ester (CAS: 142254-61-3) represents a versatile intermediate with broad applications in drug discovery and chemical biology. Continued research into its derivatives and synthetic methodologies will likely uncover further therapeutic potentials, solidifying its importance in the field.